2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C20H15N3O2S2
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H15N3O2S2/c24-16(22-19-21-11-12-26-19)13-27-20-23-17(14-7-3-1-4-8-14)18(25-20)15-9-5-2-6-10-15/h1-12H,13H2,(H,21,22,24)
• InChI Key: DJUZJFQZNIJOJW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(OC(=N2)SCC(=O)NC3=NC=CS3)C4=CC=CC=C4

Description

2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide, also known as DOTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry and drug development. DOTA is a sulfhydryl-containing molecule that has been shown to exhibit promising biological activities, including anti-inflammatory and anti-cancer properties.

Mechanism of Action

The exact mechanism of action of 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is not fully understood, but it is believed to be related to its ability to chelate metal ions and its sulfhydryl-containing structure. 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has been shown to bind to metal ions, such as gadolinium and lutetium, which can then be used for imaging or therapeutic purposes. 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has also been shown to inhibit the activity of enzymes involved in the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects:
2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has been shown to have a number of biochemical and physiological effects, including anti-inflammatory and anti-cancer properties. Studies have shown that 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the pathogenesis of a number of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has also been shown to reduce tumor growth in animal models, possibly by inhibiting angiogenesis and inducing apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is its high affinity for metal ions, which makes it an ideal candidate for use in imaging and therapeutic applications. 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has also been shown to have anti-inflammatory and anti-cancer properties, which may make it a promising candidate for the development of new drugs. However, there are also some limitations to using 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide in lab experiments. The synthesis of 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a complex process that requires careful attention to detail and precise control of reaction conditions. In addition, the use of 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide in imaging and therapeutic applications requires specialized equipment and expertise.

Future Directions

There are a number of future directions for research on 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide. One area of research is the development of new imaging and therapeutic applications using 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide. For example, 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has been investigated for its potential use in targeted drug delivery and gene therapy. Another area of research is the elucidation of the mechanism of action of 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide, which could lead to the development of new drugs with improved efficacy and fewer side effects. Finally, there is a need for further research on the safety and toxicity of 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide, particularly in humans, before it can be used in clinical applications.

Synthesis Methods

The synthesis of 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a multi-step process that involves the reaction of 4,5-diphenyl-2-oxazoline with thioacetic acid, followed by the reaction of the resulting thioester with 2-aminothiazole. The final product, 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide, is obtained by the reaction of 2-aminothiazole with chloroacetyl chloride. The synthesis of 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry and drug development. One of the primary applications of 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is as a chelating agent for radiopharmaceuticals. 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has a high affinity for metal ions, particularly gadolinium and lutetium, which makes it an ideal candidate for use in magnetic resonance imaging (MRI) and positron emission tomography (PET) imaging. 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide has also been investigated for its anti-inflammatory and anti-cancer properties. Studies have shown that 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide can inhibit the production of pro-inflammatory cytokines and reduce tumor growth in animal models.